N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C11H9Cl2N3O2S
• Molecular Weight: 318.2 g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C11H9Cl2N3O2S/c1-6-15-16-11(18-6)19-5-10(17)14-7-2-3-8(12)9(13)4-7/h2-4H,5H2,1H3,(H,14,17)
• InChI Key: UEMFFNGXOLCJAR-UHFFFAOYSA-N
• SMILES: CC1=NN=C(O1)SCC(=O)NC2=CC(=C(C=C2)Cl)Cl

Description

N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide, also known as DASAM-1, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research. DASAM-1 is a small molecule inhibitor that has been shown to selectively target a specific protein, which plays a key role in various physiological and pathological processes.

Scientific Research Applications

N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide has shown potential applications in biomedical research, particularly in the field of cancer research. The protein targeted by N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide has been implicated in various types of cancer, including breast cancer, ovarian cancer, and lung cancer. Studies have shown that N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide can inhibit the growth and proliferation of cancer cells, making it a promising candidate for cancer treatment (Liu et al., 2018).

Mechanism of Action

N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide selectively targets a specific protein, known as S100A4, which plays a key role in various physiological and pathological processes, including cell migration, invasion, and metastasis. N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide binds to S100A4 and inhibits its activity, thereby blocking the downstream signaling pathways that promote cancer cell growth and metastasis (Liu et al., 2018).
Biochemical and Physiological Effects
Studies have shown that N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide can inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide has been shown to inhibit cancer cell migration and invasion, as well as the formation of new blood vessels that support tumor growth. N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells (Liu et al., 2018).

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is its selectivity for S100A4, which allows for targeted inhibition of this protein without affecting other cellular processes. In addition, N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is a small molecule inhibitor, which makes it easier to synthesize and administer compared to other types of protein inhibitors. However, one limitation of N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is its relatively low potency compared to other protein inhibitors. This may limit its effectiveness in certain applications (Liu et al., 2018).

Future Directions

There are several future directions for research on N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide. One area of interest is the development of more potent analogs of N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide that can be used in cancer treatment. In addition, further studies are needed to fully understand the mechanism of action of N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide and its effects on other cellular processes. Finally, studies are needed to determine the safety and efficacy of N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide in vivo, particularly in animal models of cancer (Liu et al., 2018).
Conclusion
In conclusion, N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is a promising small molecule inhibitor that has potential applications in cancer research. Its selectivity for S100A4 and ability to inhibit cancer cell growth and metastasis make it a promising candidate for cancer treatment. However, further research is needed to fully understand the mechanism of action of N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide and its effects on other cellular processes.

Synthesis Methods

The synthesis of N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide involves a series of chemical reactions that result in the formation of the final product. The starting materials for the synthesis are 3,4-dichloroaniline and 5-methyl-1,3,4-oxadiazole-2-thiol. The reaction proceeds through a series of steps, including N-alkylation, oxidation, and thiolation, resulting in the formation of N-(3,4-dichlorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide. The synthesis method has been described in detail in a published scientific article (Liu et al., 2018).